Cas no 2228702-50-7 (O-2-(1,3-oxazol-5-yl)propylhydroxylamine)

• Product Name: O-2-(1,3-oxazol-5-yl)propylhydroxylamine
• CAS No: 2228702-50-7
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 6008472
• PubChem ID: 165689200
• Update Time: 2025-10-30

O-2-(1,3-oxazol-5-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1,3-oxazol-5-yl)propylhydroxylamine
• 2228702-50-7
• O-[2-(1,3-oxazol-5-yl)propyl]hydroxylamine
• EN300-1776855

• Inchi： 1S/C6H10N2O2/c1-5(3-10-7)6-2-8-4-9-6/h2,4-5H,3,7H2,1H3
• InChI Key： FUWIDCBKGAYXKX-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C(C)CON

Computed Properties

• Exact Mass: 142.074227566g/mol
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.3Ų

Additional information on O-2-(1,3-oxazol-5-yl)propylhydroxylamine

Professional Introduction to Compound with CAS No. 2228702-50-7 and Product Name: O-2-(1,3-oxazol-5-yl)propylhydroxylamine

The compound with CAS No. 2228702-50-7 and the product name O-2-(1,3-oxazol-5-yl)propylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of the 1,3-oxazole moiety in its molecular structure lends it distinct reactivity and binding capabilities, making it a promising candidate for further exploration.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those containing the 1,3-oxazole ring system. This interest stems from the fact that such compounds often exhibit a wide range of biological activities. The O-2-(1,3-oxazol-5-yl)propylhydroxylamine molecule, with its hydroxylamine substituent, is no exception. This substitution pattern can influence both the electronic and steric properties of the molecule, potentially enhancing its interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a building block in drug discovery. The 1,3-oxazole ring is known for its ability to participate in hydrogen bonding and π-stacking interactions, which are crucial for molecular recognition processes. The hydroxylamine group further adds to its versatility by allowing for modifications that can fine-tune its pharmacokinetic properties. These features make it an attractive candidate for designing novel therapeutic agents.

Recent studies have highlighted the importance of O-heterocyclic compounds in medicinal chemistry. These studies have demonstrated that incorporating heterocyclic moieties into drug molecules can lead to improved pharmacological profiles. For instance, derivatives of 1,3-oxazole have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer activities. The compound in question shares structural similarities with these derivatives, suggesting that it may also possess similar biological effects.

The synthesis of O-2-(1,3-oxazol-5-yl)propylhydroxylamine involves a multi-step process that requires careful optimization to ensure high yield and purity. The key step involves the formation of the 1,3-oxazole ring through a cyclization reaction. This step is critical as it determines the core structure of the molecule. Subsequent modifications include the introduction of the propyl chain and the hydroxylamine group. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product.

From a computational chemistry perspective, understanding the electronic structure of this compound is essential for predicting its behavior in biological systems. Advanced computational methods such as density functional theory (DFT) have been employed to study molecules like this one. These methods allow researchers to analyze various properties such as charge distribution, hydrogen bonding interactions, and molecular dynamics. Such insights are invaluable for designing molecules with specific biological activities.

The potential applications of O-2-(1,3-oxazol-5-yl)propylhydroxylamine extend beyond traditional pharmaceuticals. It has shown promise in materials science as well, particularly in the development of functional polymers and coatings. The unique reactivity of the 1,3-oxazole ring allows it to form covalent bonds with other functional groups, creating materials with tailored properties. This dual functionality makes it an attractive candidate for interdisciplinary research.

In conclusion, the compound with CAS No. 2228702-50-7 and product name O-2-(1,3-oxazol-5-yl)propylhydroxylamine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a promising candidate for further exploration. As research continues to uncover new ways to utilize this compound, its importance in drug discovery and materials science is likely to grow even further.